2-phenyl-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}butanamide

• IUPAC Name: 2-phenyl-N-[(1-thiophen-3-yltriazol-4-yl)methyl]butanamide
• InChI: InChI=1S/C17H18N4OS/c1-2-16(13-6-4-3-5-7-13)17(22)18-10-14-11-21(20-19-14)15-8-9-23-12-15/h3-9,11-12,16H,2,10H2,1H3,(H,18,22)
• InChI Key: JXZJUQMVKCOYKS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCC2=CN(N=N2)C3=CSC=C3
• Molecular Formula: C17H18N4OS
• Molecular Weight: 326.4 g/mol

Description

The compound contains several functional groups. The phenyl group is a common aromatic ring in organic chemistry, derived from benzene by removing a hydrogen atom. The thiophen-3-yl group is a sulfur-containing heterocycle that is structurally similar to benzene, but one of the carbon atoms is replaced by a sulfur atom. The 1H-1,2,3-triazol-4-yl group is a type of triazole, a class of five-membered ring compounds with three nitrogen atoms and two carbon atoms in the ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and the bonds between them. Typically, techniques like IR spectroscopy, NMR spectroscopy, and mass spectrometry are used to analyze the molecular structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For instance, the phenyl group might undergo electrophilic aromatic substitution, while the triazole group might participate in reactions with acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of aromatic rings might contribute to its stability, while the nitrogen and sulfur atoms might influence its polarity and reactivity.

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs, such as the compound , have been of interest to a growing number of scientists as a potential class of biologically active compounds. . .

Anti-Inflammatory Properties

. This makes them valuable in the development of new treatments for conditions characterized by inflammation.

Antimicrobial Properties

. This makes them useful in the development of new antimicrobial agents, which are crucial in the fight against antibiotic-resistant bacteria.

Industrial Chemistry

. This makes them valuable in industries that work with metals and need to prevent corrosion.

Material Science

. . This makes them important in the field of material science, particularly in the development of new electronic devices.

Organic Synthesis

Compounds containing the acrylamide residue, such as the one , are potentially biologically active and act as precursors in many organic syntheses. This makes them valuable in the field of organic chemistry, where they can be used to synthesize a wide range of other compounds.

Mechanism of Action

Target of Action

It’s worth noting that compounds containing the indole nucleus, which is structurally similar to the triazole ring in the given compound, have been found to bind with high affinity to multiple receptors .

Mode of Action

These interactions can lead to changes in the conformation and activity of the target proteins .

Biochemical Pathways

Compounds with similar structures, such as indole derivatives, have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a variety of biochemical pathways.

Pharmacokinetics

It’s worth noting that tertiary aliphatic amines, which are structurally similar to the given compound, are biotransformed through a reversible reaction into tertiary amine oxides . This transformation could potentially impact the compound’s bioavailability.

Result of Action

Based on the biological activities of structurally similar compounds, it can be inferred that the compound may have a range of effects at the molecular and cellular level, potentially including the inhibition of certain enzymes or the modulation of receptor activity .